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Compound of Interest

Compound Name: (2-Chloropropyl)benzene

Cat. No.: B076291 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like (2-
Chloropropyl)benzene. This document provides crucial procedural guidance for the safe

handling, storage, and disposal of this compound, aiming to be a preferred source for

laboratory safety information.

(2-Chloropropyl)benzene, with the CAS number 934-53-2, is a combustible liquid that can

cause severe skin burns, serious eye damage, and may lead to respiratory irritation.[1]

Adherence to strict safety protocols is essential to minimize risks.

Hazard Identification and Classification
(2-Chloropropyl)benzene is classified with the following hazards:

Flammable Liquid: Combustible liquid.[1]

Skin Corrosion/Irritation: Causes severe skin burns.[1]

Eye Damage/Irritation: Causes serious eye damage.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
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Hazard Classification GHS Code Signal Word

Flammable liquids (Category

4)
H227 Danger

Skin Corrosion (Category 1A) H314 Danger

Serious Eye Damage

(Category 1)
H318 Danger

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335 Danger

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (2-
Chloropropyl)benzene to prevent exposure:

PPE Category Specification Citation

Eye and Face Protection
Chemical goggles or safety

glasses and a face shield.
[1]

Hand Protection Protective gloves. [1]

Skin and Body Protection
Wear suitable protective

clothing.
[1]

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection.

[1]

Foot Protection Safety shoes. [1]

Safe Handling and Storage Protocols
Handling:

Ensure adequate ventilation of the workstation.[1]
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Do not breathe fumes, mist, spray, or vapors.[1]

Avoid contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Use only non-sparking tools and follow proper grounding procedures to avoid static

electricity.[1]

Handle in accordance with good industrial hygiene and safety procedures. Do not eat, drink,

or smoke when using this product.[1]

Always wash hands after handling the product.[1]

Storage:

Store in a dry, well-ventilated area.[1]

Keep the container tightly closed when not in use.[1]

Store at a temperature of 2 - 8 °C in an explosion-proof refrigerator.[1]

The substance is moisture-sensitive; keep contents under an inert gas.[1]

Incompatible materials to avoid include strong acids, strong bases, and strong oxidizing

agents.[1]

Emergency Procedures
First-Aid Measures:

General Advice: In case of an accident or if you feel unwell, seek immediate medical advice.

[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Get immediate medical advice/attention.[1]
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Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and shoes

immediately. Get immediate medical advice/attention.[3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get immediate medical advice/attention.[3][4]

Ingestion: Clean mouth with water. Do NOT induce vomiting. Get medical attention.[3][4][5]

Spill and Leak Procedures:

For non-emergency personnel, only qualified individuals equipped with suitable protective

equipment should intervene.[1]

For emergency responders, do not take action without suitable protective equipment.[1]

Eliminate all possible sources of ignition.[1]

Stop the leak if it is safe to do so.[1]

For large spills, dike for recovery or absorb with appropriate material and then take up with a

pump or vacuum.[1]

For small spills, take up with dry chemical absorbent.[1]

Use explosion-proof equipment for cleanup.[1]

Ventilate the area and dispose of the absorbent material in an appropriate container.[1]

Disposal Plan
(2-Chloropropyl)benzene is a halogenated organic compound and must be disposed of as

hazardous waste.

Waste Treatment: The recommended method of disposal is to send the material to an

authorized incinerator equipped with an afterburner and a flue gas scrubber.[1]

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste and consult local, regional, and national hazardous waste
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regulations for complete and accurate classification.[4]

Container Disposal: Handle empty containers with care as residual vapors are flammable.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling (2-
Chloropropyl)benzene in a laboratory setting.
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Safe Handling Workflow for (2-Chloropropyl)benzene

Preparation

Handling

Storage Disposal

Emergency

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield)

Ensure Proper Ventilation
(Fume Hood)

Work in a Well-Ventilated Area
(Fume Hood)

Proceed to Handling

Use Non-Sparking Tools

Ground Equipment to Prevent Static Discharge

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Store in a Tightly Closed Container

Proceed to Storage

Collect Waste in a Labeled, Closed Container

Proceed to Disposal

Store in a Cool, Dry, Well-Ventilated Area
(2-8°C Explosion-Proof Refrigerator)

Store Under Inert Gas

Dispose of as Hazardous Waste
(Incineration)

Spill: Evacuate, Ventilate, Contain with Absorbent

Seek Immediate Medical Attention

Exposure: Follow First-Aid Procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (2-Chloropropyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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